Cas no 139676-72-5 (Benzoic acid, 2-fluoro-4-iodo-, 2-methylbutyl ester)

• Product Name: Benzoic acid, 2-fluoro-4-iodo-, 2-methylbutyl ester
• CAS No: 139676-72-5
• MF: C₁₂H₁₄FIO₂
• MW: 336.141239643097
• CID: 1289709
• Update Time: 2024-08-04

Benzoic acid, 2-fluoro-4-iodo-, 2-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4-iodo-, 2-methylbutyl ester

• Inchi： 1S/C12H14FIO2/c1-3-8(2)7-16-12(15)10-5-4-9(14)6-11(10)13/h4-6,8H,3,7H2,1-2H3
• InChI Key： AKDLQQODWAERAC-UHFFFAOYSA-N
• SMILES： C(OCC(C)CC)(=O)C1=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 336.00182

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 338.4±32.0 °C(Predicted)
• PSA: 26.3